(4-ethoxy-3-methoxybenzyl)(2-furylmethyl)amine hydrochloride

• IUPAC Name: 1-(4-ethoxy-3-methoxyphenyl)-N-(furan-2-ylmethyl)methanamine;hydrochloride
• InChI: InChI=1S/C15H19NO3.ClH/c1-3-18-14-7-6-12(9-15(14)17-2)10-16-11-13-5-4-8-19-13;/h4-9,16H,3,10-11H2,1-2H3;1H
• InChI Key: GVQAJSSOPGWZDA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CNCC2=CC=CO2)OC.Cl
• Molecular Formula: C15H20ClNO3
• Molecular Weight: 297.78 g/mol

Description

(4-ethoxy-3-methoxybenzyl)(2-furylmethyl)amine hydrochloride, also known as MEMFA-HCl, is a chemical compound that has been gaining attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (4-ethoxy-3-methoxybenzyl)(2-furylmethyl)amine hydrochloride is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. In neuroscience, this compound has been shown to modulate the expression of various genes involved in neuronal survival and differentiation. In pharmacology, this compound has been shown to inhibit the activity of various enzymes involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in the body. In neuroscience, this compound has been shown to increase the levels of various neurotransmitters such as dopamine and serotonin. In pharmacology, this compound has been shown to inhibit the activity of various enzymes involved in cancer cell proliferation and survival. In medicinal chemistry, this compound has been used as a building block for the synthesis of various compounds with potential therapeutic applications.

Advantages and Limitations for Lab Experiments

(4-ethoxy-3-methoxybenzyl)(2-furylmethyl)amine hydrochloride has several advantages in lab experiments such as its high solubility in water and ethanol, as well as its purity and stability. However, one limitation of this compound is its relatively high cost compared to other compounds used in lab experiments.

Future Directions

There are several future directions for (4-ethoxy-3-methoxybenzyl)(2-furylmethyl)amine hydrochloride research. In neuroscience, future research could focus on the neuroprotective effects of this compound in various neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease. In pharmacology, future research could focus on the development of this compound derivatives with increased potency and selectivity against various cancer cell types. In medicinal chemistry, future research could focus on the synthesis of this compound analogs with improved pharmacokinetic properties and reduced toxicity.

Scientific Research Applications

(4-ethoxy-3-methoxybenzyl)(2-furylmethyl)amine hydrochloride has been studied for its potential applications in various fields such as neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been shown to have neuroprotective effects against oxidative stress and excitotoxicity. In pharmacology, this compound has been studied as a potential drug candidate for the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and cancer. In medicinal chemistry, this compound has been used as a building block for the synthesis of various compounds with potential therapeutic applications.